molecular formula C6H3F3O3S B1302189 3-Hydroxy-5-(trifluoromethyl)thiophene-2-carboxylic acid CAS No. 217959-85-8

3-Hydroxy-5-(trifluoromethyl)thiophene-2-carboxylic acid

Cat. No. B1302189
CAS RN: 217959-85-8
M. Wt: 212.15 g/mol
InChI Key: VPXDRKKLIQLLJO-UHFFFAOYSA-N
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Description

3-Hydroxy-5-(trifluoromethyl)thiophene-2-carboxylic acid is a chemical compound with the molecular weight of 212.15 . It is a thiophene-based analog, which is a class of compounds that have been of interest to scientists due to their potential biological activity .


Synthesis Analysis

Thiophene derivatives can be synthesized through various methods. One of the significant synthetic methods to thiophene derivatives is the Gewald reaction, a condensation reaction between sulfur, an α-methylene carbonyl compound, and an α-cyano ester .


Molecular Structure Analysis

The molecular structure of 3-Hydroxy-5-(trifluoromethyl)thiophene-2-carboxylic acid can be represented by the InChI code: 1S/C6H3F3O3S/c7-6(8,9)3-1-2(10)4(13-3)5(11)12/h1,10H,(H,11,12) .


Chemical Reactions Analysis

Thiophene derivatives, including 3-Hydroxy-5-(trifluoromethyl)thiophene-2-carboxylic acid, can undergo various chemical reactions. For instance, the carboxylic acid group can be converted to an acyl chloride for nucleophilic substitution and Friedel-Craft acylation .

Scientific Research Applications

Organic Synthesis

“3-Hydroxy-5-(trifluoromethyl)thiophene-2-carboxylic acid” is a valuable compound in organic synthesis . It can undergo various reactions to form a wide range of derivatives, expanding its utility in the synthesis of complex organic molecules .

Precursor to 5-Substituted Derivatives

Upon treatment with LDA, thiophene-2-carboxylic acid undergoes double deprotonation to give the 5-lithio derivative . This derivative can be used as a precursor to many 5-substituted derivatives .

Coupling Reactions and Olefinations

Thiophene-2-carboxylic acid has been widely studied as a substrate in coupling reactions and olefinations . These reactions are fundamental in the synthesis of various organic compounds.

Corrosion Inhibitors

Thiophene derivatives, including “3-Hydroxy-5-(trifluoromethyl)thiophene-2-carboxylic acid”, are utilized in industrial chemistry as corrosion inhibitors . They can protect metals from corrosion in harsh environments .

Organic Semiconductors

Thiophene-mediated molecules play a prominent role in the advancement of organic semiconductors . They are used in the fabrication of organic field-effect transistors (OFETs) and organic light-emitting diodes (OLEDs) .

Pharmacological Properties

Molecules with the thiophene ring system exhibit many pharmacological properties such as anticancer, anti-inflammatory, antimicrobial, antihypertensive, and anti-atherosclerotic properties . For example, suprofen has a 2-substituted thiophene framework and is known as a nonsteroidal anti-inflammatory drug .

properties

IUPAC Name

3-hydroxy-5-(trifluoromethyl)thiophene-2-carboxylic acid
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C6H3F3O3S/c7-6(8,9)3-1-2(10)4(13-3)5(11)12/h1,10H,(H,11,12)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

VPXDRKKLIQLLJO-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1=C(SC(=C1O)C(=O)O)C(F)(F)F
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C6H3F3O3S
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID40374752
Record name 3-Hydroxy-5-(trifluoromethyl)thiophene-2-carboxylic acid
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID40374752
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

212.15 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

CAS RN

217959-85-8
Record name 3-Hydroxy-5-(trifluoromethyl)thiophene-2-carboxylic acid
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID40374752
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.
Record name 217959-85-8
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Synthesis routes and methods I

Procedure details

A mixture of 5B (2.38 g) and methanol (20 ml) was added to a stirred solution of sodium hydroxide (1.68 g) in water (20 ml). The reaction mixture was heated at reflux for 3 hours. The reaction mixture was cooled to room temperature and concentrated in vacuo. The concentrate was cooled to 5° C. and acidified with concentrated HCl (3.5 ml). The resulting suspension was stirred at 5° C. for 30 minutes. The solid was collected by filtration, washed with water, then dried in vacuo at 35-40° C. to give the free acid (1.45 g, 65%).
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2.38 g
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20 mL
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1.68 g
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Quantity
20 mL
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solvent
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Name
Yield
65%

Synthesis routes and methods II

Procedure details

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